Xenon XE-127

• CAS No.: 13994-19-9
• Molecular Formula: Xe
• Molecular Weight: 126.90518 g/mol
• IUPAC Name: xenon-127
• InChI: InChI=1S/Xe/i1-4
• InChI Key: FHNFHKCVQCLJFQ-AHCXROLUSA-N
• SMILES: [Xe]
• Isomeric SMILES: [127Xe]
• Synonyms: 127Xe radioisotope; Xe-127 radioisotope; Xenon-127

Description

Xenon Xe-127 is a radioactive isotope of the noble gas xenon. It is primarily used in medical imaging and diagnostic studies due to its radioactive properties. This compound has a half-life of approximately 36.345 days and decays to iodine-127 through electron capture .

Preparation Methods

Xenon Xe-127 is produced by the proton bombardment of a cesium-133 chloride target. The process involves high-energy protons striking the cesium-133 chloride, resulting in the formation of this compound . The xenon gas is then extracted by dissolving the salt and using helium to release the xenon . This method is primarily used for industrial production due to its efficiency and yield.

Chemical Reactions Analysis

Xenon Xe-127, like other noble gases, is generally chemically inert. it can undergo certain reactions under specific conditions:

Oxidation: Xenon can form oxides such as xenon trioxide (XeO3) and xenon tetroxide (XeO4) under high pressure and temperature.

Fluorination: Xenon reacts with fluorine to form xenon difluoride (XeF2), xenon tetrafluoride (XeF4), and xenon hexafluoride (XeF6).

Coordination Complexes: Xenon can form coordination complexes with transition metals.

Common reagents for these reactions include fluorine gas and oxygen. The major products formed are xenon fluorides and oxides.

Scientific Research Applications

Xenon Xe-127 is widely used in various scientific research fields:

Medical Imaging: It is used in ventilation-perfusion (VQ) scans to assess lung function.

Environmental Studies: This compound is used as a tracer in subsurface migration experiments to study underground nuclear explosions.

Quality Control: It serves as a quality control source in beta-gamma detection systems.

Mechanism of Action

The primary mechanism of action for xenon Xe-127 in medical imaging involves its radioactive decay, which emits gamma rays. These gamma rays are detected by imaging equipment to create detailed images of the lungs and other organs . The molecular targets and pathways involved are primarily related to its interaction with biological tissues during imaging.

Comparison with Similar Compounds

Xenon Xe-127 is often compared with other xenon isotopes such as xenon-133 and xenon-129:

Xenon-133: Used in similar medical imaging applications but has a shorter half-life of 5.247 days.

Xenon-129: Used as a hyperpolarized contrast agent in magnetic resonance imaging (MRI) for lung ventilation studies.

This compound’s longer half-life and higher photon energy make it suitable for specific diagnostic applications where prolonged imaging is required.

Similar Compounds

• Xenon-133
• Xenon-129
• Xenon-131m

This compound stands out due to its unique combination of half-life and photon energy, making it a valuable tool in both medical and environmental research.